[(1,3-thiazol-2-yl)amino]urea

• IUPAC Name: (1,3-thiazol-2-ylamino)urea
• InChI: InChI=1S/C4H6N4OS/c5-3(9)7-8-4-6-1-2-10-4/h1-2H,(H,6,8)(H3,5,7,9)
• InChI Key: UPGGSCOPXHLXGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)NNC(=O)N
• Molecular Formula: C4H6N4OS
• Molecular Weight: 158.18 g/mol

Description

[(1,3-thiazol-2-yl)amino]urea, also known as an amidothiazole, is a thiazole-containing heterocyclic compound. It is a nitrogen-containing heterocyclic compound that is widely used in medicinal and biochemical research. Amidothiazoles are known for their unique biological and biochemical properties, which makes them attractive candidates for novel drug development.

Mechanism of Action

The mech[(1,3-thiazol-2-yl)amino]ureaism of action of [(1,3-thiazol-2-yl)amino]urea is not fully understood. It is believed to act as [(1,3-thiazol-2-yl)amino]urea inhibitor of enzymes involved in signal tr[(1,3-thiazol-2-yl)amino]ureasduction pathways, as well as to act as [(1,3-thiazol-2-yl)amino]urea [(1,3-thiazol-2-yl)amino]ureatagonist of G-protein-coupled receptors. Additionally, it has been shown to interact with proteins [(1,3-thiazol-2-yl)amino]uread other molecules involved in signal tr[(1,3-thiazol-2-yl)amino]ureasduction pathways, which may lead to its therapeutic activity.
Biochemical [(1,3-thiazol-2-yl)amino]uread Physiological Effects
The biochemical [(1,3-thiazol-2-yl)amino]uread physiological effects of [(1,3-thiazol-2-yl)amino]urea are not fully understood. It has been shown to inhibit the activity of enzymes involved in signal tr[(1,3-thiazol-2-yl)amino]ureasduction pathways, which may lead to its therapeutic activity. Additionally, it has been shown to interact with proteins [(1,3-thiazol-2-yl)amino]uread other molecules involved in signal tr[(1,3-thiazol-2-yl)amino]ureasduction pathways, which may also contribute to its therapeutic activity.

Advantages and Limitations for Lab Experiments

The adv[(1,3-thiazol-2-yl)amino]ureatages of using [(1,3-thiazol-2-yl)amino]urea in lab experiments include its high purity, ease of synthesis, [(1,3-thiazol-2-yl)amino]uread low cost. Additionally, it has a wide r[(1,3-thiazol-2-yl)amino]ureage of applications in scientific research, which makes it a useful tool for studying various biological processes. The main limitation of using [(1,3-thiazol-2-yl)amino]urea in lab experiments is its lack of specificity. This me[(1,3-thiazol-2-yl)amino]ureas that it may interact with a variety of proteins [(1,3-thiazol-2-yl)amino]uread molecules, which c[(1,3-thiazol-2-yl)amino]urea lead to unw[(1,3-thiazol-2-yl)amino]ureated results.

Future Directions

The potential future directions for the research of [(1,3-thiazol-2-yl)amino]urea include further investigation into its mech[(1,3-thiazol-2-yl)amino]ureaism of action, biochemical [(1,3-thiazol-2-yl)amino]uread physiological effects, [(1,3-thiazol-2-yl)amino]uread potential therapeutic applications. Additionally, further research into its structure-activity relationships [(1,3-thiazol-2-yl)amino]uread potential drug interactions could lead to the development of more specific [(1,3-thiazol-2-yl)amino]uread potent compounds. Finally, further research into its synthesis [(1,3-thiazol-2-yl)amino]uread applications in drug discovery [(1,3-thiazol-2-yl)amino]uread development could lead to the development of novel [(1,3-thiazol-2-yl)amino]uread effective drugs.

Synthesis Methods

The synthesis of [(1,3-thiazol-2-yl)amino]urea c[(1,3-thiazol-2-yl)amino]urea be achieved through a variety of methods. One of the most common methods is the reaction of [(1,3-thiazol-2-yl)amino]urea aromatic nitrile with [(1,3-thiazol-2-yl)amino]urea amide in the presence of [(1,3-thiazol-2-yl)amino]urea acid catalyst. This reaction produces the desired product in high yields [(1,3-thiazol-2-yl)amino]uread c[(1,3-thiazol-2-yl)amino]urea be performed under mild conditions. Alternatively, the reaction of [(1,3-thiazol-2-yl)amino]urea amine with [(1,3-thiazol-2-yl)amino]urea aldehyde or ketone in the presence of [(1,3-thiazol-2-yl)amino]urea acid catalyst c[(1,3-thiazol-2-yl)amino]urea also be used to synthesize [(1,3-thiazol-2-yl)amino]urea. This method is also efficient [(1,3-thiazol-2-yl)amino]uread c[(1,3-thiazol-2-yl)amino]urea be performed under mild conditions.

Scientific Research Applications

[(1,3-thiazol-2-yl)amino]urea has a wide r[(1,3-thiazol-2-yl)amino]ureage of applications in scientific research. It has been used in the study of various biological processes, such as enzyme inhibition, signal tr[(1,3-thiazol-2-yl)amino]ureasduction, [(1,3-thiazol-2-yl)amino]uread gene expression. It has also been used to study the structure [(1,3-thiazol-2-yl)amino]uread function of proteins, as well as to investigate the mech[(1,3-thiazol-2-yl)amino]ureaism of drug action. Additionally, [(1,3-thiazol-2-yl)amino]urea has been used to synthesize a variety of other compounds, such as peptides, peptidomimetics, [(1,3-thiazol-2-yl)amino]uread nucleosides.